FASCAPLYSIN CHLORIDE
FASCAPLYSIN CHLORIDE
Fascaplysin is an inhibitor of cyclin D kinase 4/ cyclin D1 (IC50 = 0.35 μM) that was originally isolated from the marine sponge Thorectandra. It is significantly less selective for Cdk6/cyclin D1 (IC50 = 3.4 μM) and does not inhibit other Cdks and tyrosine kinases. Fascaplysin is reported to have antiproliferative activity against retinoblastoma-positive tumor cells, blocking retinoblastoma phosphorylation and inducing G1 arrest. Inhibition of Cdk4 via fascaplysin has been shown to induce peroxisome-proliferator-activated receptor γ-1α deacetylation (IC50 = 0.7 µM) and has been used to demonstrate a role for insulin-activated cyclinD1-Cdk4 signaling in the control of glucose metabolism.
Brand Name:
Vulcanchem
CAS No.:
114719-57-2
VCID:
VC0045494
InChI:
InChI=1S/C18H10N2O.ClH/c21-18-13-6-2-4-8-15(13)20-10-9-12-11-5-1-3-7-14(11)19-16(12)17(18)20;/h1-10H;1H
SMILES:
C1=CC=C2C(=C1)C3=C(N2)C4=[N+](C=C3)C5=CC=CC=C5C4=O.[Cl-]
Molecular Formula:
C18H11ClN2O
Molecular Weight:
306.7 g/mol
FASCAPLYSIN CHLORIDE
CAS No.: 114719-57-2
Main Products
VCID: VC0045494
Molecular Formula: C18H11ClN2O
Molecular Weight: 306.7 g/mol
| CAS No. | 114719-57-2 |
|---|---|
| Product Name | FASCAPLYSIN CHLORIDE |
| Molecular Formula | C18H11ClN2O |
| Molecular Weight | 306.7 g/mol |
| IUPAC Name | 3-aza-13-azoniapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(13),2(10),4,6,8,11,14,16,18-nonaen-20-one;chloride |
| Standard InChI | InChI=1S/C18H10N2O.ClH/c21-18-13-6-2-4-8-15(13)20-10-9-12-11-5-1-3-7-14(11)19-16(12)17(18)20;/h1-10H;1H |
| Standard InChIKey | PWUOOJVYZQILBG-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C(N2)C4=[N+](C=C3)C5=CC=CC=C5C4=O.[Cl-] |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(N2)C4=[N+](C=C3)C5=CC=CC=C5C4=O.[Cl-] |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Fascaplysin is an inhibitor of cyclin D kinase 4/ cyclin D1 (IC50 = 0.35 μM) that was originally isolated from the marine sponge Thorectandra. It is significantly less selective for Cdk6/cyclin D1 (IC50 = 3.4 μM) and does not inhibit other Cdks and tyrosine kinases. Fascaplysin is reported to have antiproliferative activity against retinoblastoma-positive tumor cells, blocking retinoblastoma phosphorylation and inducing G1 arrest. Inhibition of Cdk4 via fascaplysin has been shown to induce peroxisome-proliferator-activated receptor γ-1α deacetylation (IC50 = 0.7 µM) and has been used to demonstrate a role for insulin-activated cyclinD1-Cdk4 signaling in the control of glucose metabolism. |
| Synonyms | fascaplisine fascaplysin fascaplysine |
| PubChem Compound | 73292 |
| Last Modified | Nov 11 2021 |
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